Cas no 2228089-47-0 (methyl 2-amino-2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropylacetate
• CAS No: 2228089-47-0
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 5902283
• PubChem ID: 165861906
• Update Time: 2025-10-29

methyl 2-amino-2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropylacetate
• EN300-1876283
• methyl 2-amino-2-[1-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)cyclopropyl]acetate
• 2228089-47-0

• Inchi： 1S/C18H26N2O4/c1-11-6-7-12(18(8-9-18)14(19)15(21)23-5)10-13(11)20-16(22)24-17(2,3)4/h6-7,10,14H,8-9,19H2,1-5H3,(H,20,22)
• InChI Key： AZKQTXYSSVXZDY-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=CC(C)=C(C=2)NC(=O)OC(C)(C)C)CC1)N)=O

Computed Properties

• Exact Mass: 334.18925731g/mol
• Monoisotopic Mass: 334.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 2-amino-2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropylacetate

Introduction to Methyl 2-amino-2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropylacetate (CAS No. 2228089-47-0)

Methyl 2-amino-2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropylacetate, a compound with the CAS number 2228089-47-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure of this compound incorporates several key functional groups, including an amino group, a tert-butoxy carbonyl group, and a cyclopropyl moiety, which contribute to its diverse chemical properties and reactivity.

The synthesis of Methyl 2-amino-2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropylacetate involves a multi-step process that requires precise control over reaction conditions. The presence of the tert-butoxy carbonyl group not only enhances the stability of the compound but also serves as a protective group during synthetic intermediates. This feature is particularly useful in multi-step organic synthesis, where selective protection and deprotection of functional groups are often necessary.

Recent research in the field of medicinal chemistry has highlighted the importance of cyclopropyl-containing compounds due to their unique biological activities. The cyclopropyl group in Methyl 2-amino-2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropylacetate has been shown to influence the binding affinity and selectivity of the compound towards various biological targets. This has led to increased interest in exploring its potential as a lead compound for the development of new therapeutic agents.

The amino group in the molecular structure of this compound plays a crucial role in its reactivity and biological activity. It can participate in hydrogen bonding interactions, which are essential for the binding of small molecules to biological targets such as enzymes and receptors. Additionally, the amino group can be further functionalized through various chemical reactions, allowing for the creation of derivatives with enhanced pharmacological properties.

The tert-butoxy carbonyl group is another important feature of this compound. It not only provides stability but also serves as a handle for further chemical modifications. For instance, it can be selectively removed under specific conditions to reveal the underlying amino group, which can then be used for subsequent reactions. This versatility makes Methyl 2-amino-2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropylacetate a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of Methyl 2-amino-2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropylacetate make it a promising candidate for such applications. Its ability to interact with biological targets through multiple binding modes and its potential for further derivatization make it an attractive scaffold for drug discovery.

One of the most exciting aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, division, and survival. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. The cyclopropyl group and the amino group in Methyl 2-amino-2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropylacetate have been shown to interact with kinase active sites, making it a potential lead compound for developing kinase inhibitors.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory responses are mediated by various signaling pathways that involve multiple enzymes and proteins. The ability of Methyl 2-amino-2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropylacetate to modulate these pathways has been demonstrated in preclinical studies, suggesting its potential as an anti-inflammatory agent.

The synthesis and characterization of this compound have also contributed to our understanding of how structural features influence biological activity. By studying the interactions between this compound and biological targets, researchers have gained valuable insights into the principles governing drug design. These insights are crucial for developing new drugs that are more effective and have fewer side effects.

In conclusion, Methyl 2-amino-2-1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropylacetate (CAS No. 2228089-47-0) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it an attractive candidate for further exploration in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.